Cas no 1147107-64-9 (tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate
• CAS No: 1147107-64-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4572660
• Update Time: 2025-06-10

tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1-(aminomethyl)cyclobutyl)methyl)carbamate
• tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-11(7-12)5-4-6-11/h4-8,12H2,1-3H3,(H,13,14)
• InChI Key： SPDDULNAYNIRIQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(CN)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate

Research Brief on tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate (CAS: 1147107-64-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate (CAS: 1147107-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its cyclobutylmethylamine core, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. The unique structural features of this compound, including its rigid cyclobutane ring and protected amine functionality, make it an attractive scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited enhanced blood-brain barrier permeability compared to traditional GABAergic agents, suggesting potential applications in the treatment of epilepsy and anxiety disorders. The CAS: 1147107-64-9 intermediate was crucial in maintaining the stereochemical integrity of the final compounds during multi-step syntheses.

Another significant application emerged in cancer research, where this compound was utilized as a precursor for the development of cyclin-dependent kinase (CDK) inhibitors. A 2024 Nature Communications paper detailed its incorporation into a novel class of CDK4/6 inhibitors with improved selectivity profiles. The researchers attributed the compound's effectiveness to its ability to maintain optimal spatial orientation of pharmacophoric groups while minimizing off-target interactions. This work has opened new avenues for targeted cancer therapies with reduced side effects.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate. A 2023 Organic Process Research & Development publication described a continuous flow chemistry approach that increased yield to 92% while reducing hazardous waste generation by 78% compared to traditional batch methods. This green chemistry innovation addresses both economic and environmental concerns in pharmaceutical manufacturing.

The compound's stability profile has also been extensively studied. Accelerated stability testing under ICH guidelines revealed that tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate maintains >95% purity after 24 months at -20°C, making it suitable for long-term storage in research and production settings. These findings, published in a 2024 Pharmaceutical Development and Technology article, provide valuable data for quality control protocols in drug development pipelines.

Emerging research suggests potential applications beyond small molecule therapeutics. A recent ACS Chemical Biology study demonstrated the compound's utility in PROTAC (Proteolysis Targeting Chimera) development, where it served as a linker component connecting E3 ligase binders to target protein ligands. The cyclobutyl spacer provided optimal length and rigidity for effective ternary complex formation, highlighting the molecule's versatility in modern drug discovery platforms.

In conclusion, tert-butyl N-{[1-(aminomethyl)cyclobutyl]methyl}carbamate (CAS: 1147107-64-9) represents a valuable chemical tool with diverse applications in pharmaceutical research. Its unique structural properties, synthetic accessibility, and demonstrated biological relevance position it as an important intermediate in the development of next-generation therapeutics. Ongoing research continues to uncover new applications for this compound, particularly in targeted protein degradation and CNS drug development.